![molecular formula C9H9N3O2 B1315183 Methyl 6-amino-1H-indazole-7-carboxylate CAS No. 73907-98-9](/img/structure/B1315183.png)
Methyl 6-amino-1H-indazole-7-carboxylate
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Overview
Description
“Methyl 6-amino-1H-indazole-7-carboxylate” is a chemical compound with the molecular formula C9H9N3O2 . It has an average mass of 191.187 Da and a monoisotopic mass of 191.069473 Da . It is also known by other names such as “1H-Indazole-7-carboxylic acid, 6-amino-, methyl ester” and "6-amino-1H-indazole-7-carboxylic acid methyl ester" .
Molecular Structure Analysis
The InChI code for “Methyl 6-amino-1H-indazole-7-carboxylate” is 1S/C9H9N3O2/c1-14-9(13)7-6(10)3-2-5-4-11-12-8(5)7/h2-4H,10H2,1H3,(H,11,12) . This code provides a specific representation of its molecular structure.Physical And Chemical Properties Analysis
“Methyl 6-amino-1H-indazole-7-carboxylate” has a density of 1.4±0.1 g/cm3, a boiling point of 408.8±25.0 °C at 760 mmHg, and a vapour pressure of 0.0±1.0 mmHg at 25°C . Its enthalpy of vaporization is 66.1±3.0 kJ/mol, and it has a flash point of 201.0±23.2 °C . The compound has a molar refractivity of 52.6±0.3 cm3, and its polar surface area is 81 Å2 .Scientific Research Applications
Organic Synthesis
“Methyl 6-amino-1H-indazole-7-carboxylate” is used in organic synthesis . It serves as a building block in the synthesis of various complex molecules.
Anticancer Research
Indazole-containing heterocyclic compounds, such as “Methyl 6-amino-1H-indazole-7-carboxylate”, have been found to have potential anticancer properties . For instance, a study has reported the design, synthesis, and bioevaluation of novel 6-substituted aminoindazole derivatives as anticancer agents .
Antihypertensive Research
Indazole derivatives are also being studied for their potential antihypertensive effects . They could be used to develop new drugs for treating high blood pressure.
Antidepressant Research
Research has shown that indazole derivatives can have antidepressant effects . This opens up possibilities for the development of new antidepressant medications.
Anti-inflammatory Research
Indazole derivatives, including “Methyl 6-amino-1H-indazole-7-carboxylate”, are being researched for their anti-inflammatory properties . They could potentially be used in the treatment of various inflammatory diseases.
Antibacterial Research
Indazole derivatives have been found to exhibit antibacterial properties . This makes them potential candidates for the development of new antibacterial drugs.
Phosphoinositide 3-Kinase δ Inhibitors
Indazoles can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory diseases .
Synthetic Approaches
“Methyl 6-amino-1H-indazole-7-carboxylate” is also used in the development of new synthetic approaches to 1H- and 2H-indazoles . These synthetic approaches include transition metal catalyzed reactions, reductive cyclization reactions, and synthesis of 2H-indazoles via consecutive formation of C–N and N–N bonds without catalyst and solvent from 2-azidobenzaldehydes and amines .
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 6-amino-1H-indazole-7-carboxylate is a heterocyclic compound that has been found to interact with several targets. The primary targets of this compound are CHK1 and CHK2 kinases, and the cell volume-regulated human kinase h-sgk (human serum and glucocorticoid dependent kinase or SGK) . These kinases play a crucial role in cell cycle regulation and response to DNA damage .
Mode of Action
The compound’s mode of action involves the inhibition, regulation, and/or modulation of its primary targets . By interacting with these kinases, Methyl 6-amino-1H-indazole-7-carboxylate can influence cell cycle progression and the cellular response to DNA damage .
Biochemical Pathways
The biochemical pathways affected by Methyl 6-amino-1H-indazole-7-carboxylate are primarily those involved in cell cycle regulation and DNA damage response . The downstream effects of these interactions can include cell cycle arrest, DNA repair, or, in some cases, apoptosis .
Result of Action
The molecular and cellular effects of Methyl 6-amino-1H-indazole-7-carboxylate’s action can vary depending on the specific context. For example, in the context of cancer treatment, the compound’s interaction with its targets can lead to cell cycle arrest and apoptosis, thereby inhibiting the growth of cancer cells .
properties
IUPAC Name |
methyl 6-amino-1H-indazole-7-carboxylate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2/c1-14-9(13)7-6(10)3-2-5-4-11-12-8(5)7/h2-4H,10H2,1H3,(H,11,12) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QHEAFURFKCHXJW-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=C(C=CC2=C1NN=C2)N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80505245 |
Source
|
Record name | Methyl 6-amino-1H-indazole-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80505245 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
191.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 6-amino-1H-indazole-7-carboxylate | |
CAS RN |
73907-98-9 |
Source
|
Record name | Methyl 6-amino-1H-indazole-7-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80505245 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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